2-{[2-(4-ethyl-1-piperazinyl)-4-quinazolinyl]amino}ethanol hydrochloride

• IUPAC Name: 2-[[2-(4-ethylpiperazin-1-yl)quinazolin-4-yl]amino]ethanol;hydrochloride
• InChI: InChI=1S/C16H23N5O.ClH/c1-2-20-8-10-21(11-9-20)16-18-14-6-4-3-5-13(14)15(19-16)17-7-12-22;/h3-6,22H,2,7-12H2,1H3,(H,17,18,19);1H
• InChI Key: MYYJUXHMOJTEIP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NC3=CC=CC=C3C(=N2)NCCO.Cl
• Molecular Formula: C16H24ClN5O
• Molecular Weight: 337.8 g/mol
• Solubility: 48 [ug/mL] (The mean of the results at pH 7.4)

Description

2-{[2-(4-ethyl-1-piperazinyl)-4-quinazolinyl]amino}ethanol hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as "EPIQ" and is known for its unique structure and properties.

Mechanism of Action

The mechanism of action of 2-{[2-(4-ethyl-1-piperazinyl)-4-quinazolinyl]amino}ethanol hydrochloride involves the inhibition of specific signaling pathways that are involved in cell growth and proliferation. EPIQ targets the EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2) signaling pathways, which are commonly overexpressed in cancer cells. By inhibiting these pathways, EPIQ can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-{[2-(4-ethyl-1-piperazinyl)-4-quinazolinyl]amino}ethanol hydrochloride has several biochemical and physiological effects. EPIQ has been shown to inhibit cell growth and induce apoptosis (programmed cell death) in cancer cells. Additionally, EPIQ has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. EPIQ has also been shown to improve cognitive function and memory in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{[2-(4-ethyl-1-piperazinyl)-4-quinazolinyl]amino}ethanol hydrochloride in lab experiments is its specificity towards specific signaling pathways. EPIQ can target specific pathways without affecting other pathways, making it a useful tool for studying the role of specific pathways in disease progression. However, one of the limitations of using EPIQ in lab experiments is its solubility. EPIQ has poor solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-{[2-(4-ethyl-1-piperazinyl)-4-quinazolinyl]amino}ethanol hydrochloride. One of the major future directions is the development of new drugs based on the structure of EPIQ. Researchers are currently exploring the potential of EPIQ derivatives as new drugs for the treatment of cancer and neurological disorders. Additionally, researchers are studying the potential of EPIQ as a tool for studying the role of specific signaling pathways in disease progression. Finally, researchers are exploring the potential of EPIQ as a tool for the development of new diagnostic tools for cancer and other diseases.

Scientific Research Applications

2-{[2-(4-ethyl-1-piperazinyl)-4-quinazolinyl]amino}ethanol hydrochloride has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of this compound is in the field of cancer research. Studies have shown that EPIQ can inhibit the growth of cancer cells by targeting specific signaling pathways. EPIQ has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, EPIQ has been shown to have antiviral and antibacterial properties, making it a potential candidate for the development of new drugs.